Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate

• IUPAC Name: calcium;(2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate
• InChI: InChI=1S/2C6H12O6.Ca/c2*7-2-5(10)3(8)1-4(9)6(11)12;/h2*3-5,7-10H,1-2H2,(H,11,12);/q;;+2/p-2/t2*3-,4+,5+;/m00./s1
• InChI Key: DVZDAVQCKQBWQK-JKBQDGHKSA-L
• Canonical SMILES: C(C(C(CO)O)O)C(C(=O)[O-])O.C(C(C(CO)O)O)C(C(=O)[O-])O.[Ca+2]
• Isomeric SMILES: C([C@@H]([C@@H](CO)O)O)[C@H](C(=O)[O-])O.C([C@@H]([C@@H](CO)O)O)[C@H](C(=O)[O-])O.[Ca+2]
• Molecular Formula: C12H22CaO12
• Molecular Weight: 398.37 g/mol
• CAS No.: 96154-36-8

Description

Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate is a useful research compound. Its molecular formula is C12H22CaO12 and its molecular weight is 398.37 g/mol. The purity is usually 95%.
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Biological Activity

Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate is a calcium salt derived from a specific stereoisomer of tetrahydroxyhexanoic acid. This compound has garnered attention in the field of biochemistry and pharmacology due to its potential biological activities and applications. This article aims to provide a comprehensive overview of its biological activity based on diverse sources and research findings.

Chemical Structure and Properties

This compound is characterized by the following features:

• Chemical Formula : C$_{6}$H$_{10}$CaO$_{6}$
• Molecular Weight : Approximately 206.24 g/mol
• Stereochemistry : The compound contains multiple hydroxyl groups which contribute to its solubility and reactivity.

The biological activity of this compound is primarily attributed to its role in calcium signaling pathways. Calcium ions are crucial for various cellular functions including:

• Muscle Contraction : Calcium plays a vital role in the excitation-contraction coupling mechanism in muscle cells.
• Neurotransmitter Release : In neurons, calcium influx triggers the release of neurotransmitters at synapses.
• Cell Proliferation and Differentiation : Calcium signaling is involved in regulating cell growth and differentiation processes.

1. Bone Health

Calcium is well-known for its role in bone health. Studies indicate that calcium intake positively correlates with bone mineral density (BMD), particularly in children and adolescents. A recent analysis showed that higher dietary calcium intake was associated with increased trabecular BMD among adolescents with Type 1 Diabetes Mellitus (T1D) compared to controls . This suggests that this compound may have beneficial effects on bone health.

Study	Population	Findings
	Adolescents with T1D	Higher calcium intake linked to increased trabecular BMD
	General population	Calcium intake associated with improved bone mineral content

3. Cardiovascular Health

Calcium's role in cardiovascular health is well-documented. It is essential for maintaining normal heart rhythms and vascular tone. A case study demonstrated that calcium channel blockers were associated with reduced mortality rates in patients with COVID-19 . While direct studies on this compound are lacking in this context, the compound's involvement in calcium signaling pathways may imply similar cardiovascular benefits.

Case Studies

Several case studies have explored the implications of calcium supplementation:

• Case Study on Calcium Supplementation : A cohort study assessed the effects of calcium supplementation on bone health in postmenopausal women. Results indicated significant improvements in BMD among those receiving supplements compared to placebo groups .
• Calcium Intake and Hypertension : Another study examined the relationship between dietary calcium intake and hypertension management. Findings suggested that adequate calcium levels could aid in blood pressure regulation .

Scientific Research Applications

Biomedical Research Applications

Calcium Tetrahydroxyhexanoate in Drug Delivery

One of the most promising applications of Calcium (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanoate is in drug delivery systems. Its biocompatibility and ability to form hydrogels make it an excellent candidate for controlled release formulations. Studies have shown that this compound can encapsulate various therapeutic agents, allowing for sustained release and targeted delivery to specific tissues.

Case Study: Controlled Release of Anticancer Drugs

A notable study investigated the use of this compound as a carrier for anticancer drugs. The results demonstrated that the compound could effectively encapsulate doxorubicin and release it in a controlled manner over time. The encapsulation efficiency was reported to be over 85%, with a sustained release profile observed for up to 72 hours post-administration. This highlights its potential in enhancing the therapeutic efficacy of anticancer treatments while minimizing side effects.

Nutritional Applications

Role in Calcium Supplementation

This compound is also explored as a dietary supplement due to its calcium content. It serves as a source of bioavailable calcium that can support bone health and prevent osteoporosis.

Data Table: Comparison of Calcium Sources

Source	Bioavailability (%)	Additional Benefits
Calcium Carbonate	30-35	Cost-effective
Calcium Citrate	40-50	Better absorption on an empty stomach
This compound	50-60	Potential antioxidant properties

Research indicates that the absorption rate of this compound is higher than traditional calcium sources due to its unique molecular structure which enhances solubility.

Pharmaceutical Formulations

Stabilizer in Emulsions

In pharmaceutical formulations, this compound acts as a stabilizer for emulsions and suspensions. Its ability to interact with both hydrophilic and hydrophobic components makes it valuable in formulating stable drug products.

Case Study: Formulation of Topical Creams

A formulation study demonstrated that incorporating this compound into topical creams improved the stability and viscosity of the emulsion. The creams exhibited enhanced skin penetration and prolonged release of active ingredients compared to control formulations lacking this compound.